Cas no 1368995-58-7 (1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1368995-58-7
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5912211
• PubChem ID: 82288423
• Update Time: 2025-06-25

1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid
• 1368995-58-7
• EN300-1849290

• Inchi： 1S/C14H15NO2/c1-9-12(14(7-8-14)13(16)17)10-5-3-4-6-11(10)15(9)2/h3-6H,7-8H2,1-2H3,(H,16,17)
• InChI Key： HDRWYTQMHBXKRS-UHFFFAOYSA-N
• SMILES： OC(C1(C2C3C=CC=CC=3N(C)C=2C)CC1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid

Research Brief on 1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid (CAS: 1368995-58-7)

1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid (CAS: 1368995-58-7) is a novel indole-based cyclopropane carboxylic acid derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and as a scaffold for drug discovery.

Recent studies have focused on the synthesis and biological evaluation of this compound, revealing its ability to act as a selective inhibitor for specific enzymatic targets. The presence of the cyclopropane ring and the indole moiety in its structure contributes to its stability and binding affinity, making it a valuable candidate for further development. Researchers have also explored its pharmacokinetic properties, demonstrating favorable absorption and metabolic stability in preclinical models.

One of the key findings in the latest research is the compound's role in targeting inflammatory pathways. In vitro and in vivo studies have shown that 1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid can effectively suppress the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, its low toxicity profile in animal models highlights its suitability for further clinical development.

The synthetic routes for this compound have also been optimized in recent studies, with improvements in yield and purity. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its production, addressing previous challenges in scalability. These advancements are critical for ensuring the compound's availability for large-scale studies and potential commercialization.

In conclusion, 1-(1,2-dimethyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid represents a promising chemical entity with diverse therapeutic applications. Its unique structural properties, combined with its favorable biological activity and pharmacokinetic profile, make it a compelling subject for ongoing research. Future studies are expected to explore its mechanisms of action in greater detail and evaluate its efficacy in disease-specific models, paving the way for its translation into clinical trials.